N-Methyl-1-(pyrimidin-4-yl)methanamine hydrochloride
Overview
Description
Molecular Structure Analysis
The molecular structure of N-Methyl-1-(pyrimidin-4-yl)methanamine hydrochloride can be represented by the SMILES stringCNC(C)C1=CC=NC=N1.[H]Cl.[H]Cl . The InChI representation is 1S/C7H11N3.2ClH/c1-6(8-2)7-3-4-9-5-10-7;;/h3-6,8H,1-2H3;2*1H . Physical and Chemical Properties Analysis
This compound is a solid substance . Its molecular weight is 210.10 g/mol . The compound’s exact mass and monoisotopic mass are 136.100048391 g/mol . It has a complexity of 87.3 .Scientific Research Applications
Electrophoretic Separation in Pharmaceutical Analysis
Nonaqueous capillary electrophoresis, a method used for pharmaceutical analysis, utilizes compounds related to N-Methyl-1-(pyrimidin-4-yl)methanamine hydrochloride. For instance, in the separation of imatinib mesylate and its related substances, researchers used a variety of pyrimidine derivatives, including N-(5-amino-2-methylphenyl)-4-(3-pyridyl)-2-pyrimidinamine, for effective separation and analysis (Ye et al., 2012).
Synthesis and Molecular Docking Studies
Pyrimidine derivatives, closely related to this compound, have been synthesized for various applications. For example, N-(3-(4-Chlorophenoxy)benzyl)-2-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine was synthesized through a specific coupling process, showcasing the versatility of pyrimidine compounds in chemical synthesis and molecular docking studies (Bommeraa et al., 2019).
Potential Anticonvulsant Agents
In medicinal chemistry, Schiff bases of 3-aminomethyl pyridine, which share structural similarities with this compound, have been synthesized and evaluated as potential anticonvulsant agents. These compounds demonstrated significant seizure protection in various models, illustrating the therapeutic potential of pyrimidine derivatives (Pandey & Srivastava, 2011).
Photocytotoxicity and Cellular Imaging
Iron(III) complexes incorporating pyrimidine derivatives, akin to this compound, have been studied for their photocytotoxic properties and potential use in cellular imaging. These compounds, like phenyl-N,N-bis[(pyridin-2-yl)methyl]methanamine, showed significant photocytotoxicity in red light, indicating their potential in targeted cancer therapies (Basu et al., 2014).
Enhancement of Bone Formation
Research has shown that compounds structurally similar to this compound can influence bone formation. For example, a specific compound targeting the Wnt beta-catenin cellular messaging system demonstrated an increase in trabecular bone formation rate in animal models, highlighting the applicability of pyrimidine derivatives in bone health research (Pelletier et al., 2009).
Safety and Hazards
Properties
IUPAC Name |
N-methyl-1-pyrimidin-4-ylmethanamine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9N3.ClH/c1-7-4-6-2-3-8-5-9-6;/h2-3,5,7H,4H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MMEDNWMWTAFWNZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNCC1=NC=NC=C1.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10ClN3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90696375 |
Source
|
| Record name | N-Methyl-1-(pyrimidin-4-yl)methanamine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90696375 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
159.62 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1260783-69-4 |
Source
|
| Record name | N-Methyl-1-(pyrimidin-4-yl)methanamine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90696375 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5,6-Difluoro-1H-benzo[d]imidazole-2-carbaldehyde](/img/structure/B1423816.png)
